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Compound of Interest

Compound Name:
2-[3-(2-Hydroxyethyl)oxiran-2-

YL]ethanol

CAS No.: 124353-41-9

Cat. No.: B053745

Get Quote

Prepared for: Researchers, Materials Scientists, and Drug Development Professionals

Document Type: Advanced Material Safety Data Sheet (MSDS) & Application Guide

Executive Summary & Structural Identity
In the landscape of bioconjugation and advanced polymer synthesis, 2-[3-(2-
Hydroxyethyl)oxiran-2-YL]ethanol (systematically related to 3,4-epoxyhexane-1,6-diol)

occupies a highly specialized niche. Unlike standard linear crosslinkers, this molecule is a

bifunctional entity featuring a central, highly strained oxirane (epoxide) ring flanked by two

aliphatic primary alcohol chains.

As a Senior Application Scientist, I frequently see researchers misclassify complex epoxides as

simple solvents or generic alkylating agents. In reality, the dual functionality of this molecule

allows it to act as a hydrophilic linker, a precursor for crown ethers, and a reactive node in

hydrogel networks. The terminal hydroxyls provide excellent aqueous solubility and hydrogen-

bonding capacity, while the central epoxide serves as a latent electrophilic warhead, ready to
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undergo ring-opening reactions with targeted nucleophiles (amines, thiols, or carboxylates)

under controlled pH conditions[1].

Physicochemical Properties & Structural Integrity
Understanding the physical parameters of this molecule is critical for predicting its behavior in

both synthetic workflows and biological environments. The ring strain of the central epoxide

(~27 kcal/mol) dictates its reactivity profile, driving the thermodynamics of its conjugation

reactions.

Table 1: Core Physicochemical Properties
Property Value / Description Experimental Implication

Molecular Formula C₆H₁₂O₃

Low molecular weight ensures

minimal steric hindrance during

crosslinking.

Functional Groups
1x Epoxide, 2x Primary

Hydroxyls

Enables orthogonal reactivity;

hydroxyls can be activated

separately from the epoxide.

Solubility
Miscible in Water, EtOH,

DMSO

Highly versatile for both

aqueous bioconjugation and

organic synthesis.

Reactivity Profile Electrophilic (Epoxide)

Susceptible to nucleophilic

attack; requires strict pH

control to prevent premature

hydrolysis.

Storage Conditions 2°C to 8°C, desiccated

Moisture and heat accelerate

spontaneous ring-opening and

polymerization.

Mechanistic Toxicology & Hazard Profiling
A robust MSDS must go beyond listing hazard codes; it must explain the causality of the

toxicity. The primary hazard of 2-[3-(2-Hydroxyethyl)oxiran-2-YL]ethanol stems from its

electrophilic oxirane ring.
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Mechanism of Cellular Toxicity
In biological systems, unquenched epoxides act as indiscriminate alkylating agents. They

undergo Sₙ2-type nucleophilic substitution with critical cellular nucleophiles, such as the N7

position of guanine in DNA or the sulfhydryl groups of cysteine residues in proteins. This

irreversible covalent modification can lead to mutagenesis, protein misfolding, and cellular

apoptosis.

Biological Detoxification (Phase II Metabolism)
Fortunately, biological systems have evolved defense mechanisms against electrophilic stress.

In vivo, epoxides are neutralized by Glutathione S-Transferase (GST). As detailed in structural

biology databases, GST catalyzes the nucleophilic attack of the thiol group of glutathione

(GSH) onto the electrophilic carbon of the epoxide[2]. This ring-opening reaction yields a highly

water-soluble, non-toxic conjugate that is rapidly excreted.

Epoxide (Toxic Electrophile)

Glutathione S-Transferase
(GST Enzyme)

 Phase II Metabolism

DNA/Protein Alkylation
(Cellular Damage)

 Unmitigated

Non-Toxic GSH Adduct
(Excreted)

 Catalytic Ring-Opening

Glutathione (GSH)

 Co-substrate Binding
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Caption: GST-mediated detoxification pathway neutralizing electrophilic epoxides via

glutathione conjugation.

Table 2: GHS Hazard Classifications & Mitigation
Hazard Class GHS Statement Mitigation & PPE

Skin Corrosion/Irritation H315: Causes skin irritation

Wear nitrile gloves (double-

gloving recommended) and a

lab coat.

Eye Damage
H318: Causes serious eye

damage

Chemical safety goggles and

face shield are mandatory.

Sensitization
H317: May cause allergic skin

reaction

Handle exclusively within a

certified Class II fume hood.

Mutagenicity
H341: Suspected of causing

genetic defects

Avoid aerosolization; use

sealed reaction vessels.

Experimental Workflows & Handling Protocols
To ensure scientific integrity and reproducibility, protocols involving reactive epoxides must be

designed as self-validating systems. Below are field-proven methodologies for utilizing and

safely quenching this chemical.

Protocol A: Amine-Targeted Bioconjugation
Causality Principle: To successfully conjugate the epoxide to a protein or polymer, the target

nucleophile must be in its active, unprotonated state. For primary amines (e.g., lysine residues,

pKa ~10.5), the reaction buffer must be moderately basic (pH 8.5–9.0). If the pH is too low, the

amines remain protonated ( NH3+​) and non-nucleophilic; if too high, competitive hydrolysis of

the epoxide by hydroxide ions ( OH− ) dominates[1].

Step-by-Step Methodology:

Preparation: Dissolve the target protein/polymer in 0.1 M Sodium Borate buffer, pH 8.5, at a

concentration of 2–5 mg/mL.
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Activation: Add a 20-fold molar excess of 2-[3-(2-Hydroxyethyl)oxiran-2-YL]ethanol
directly to the solution. (Its hydrophilic nature prevents the need for organic co-solvents like

DMSO).

Incubation: React at 25°C for 4 to 6 hours under continuous, gentle agitation.

Validation: Monitor the consumption of primary amines using a standard TNBSA

(Trinitrobenzene Sulfonic Acid) assay. A reduction in absorbance at 335 nm confirms

successful crosslinking.

Protocol B: Safe Quenching of Unreacted Epoxides
Causality Principle: Unreacted epoxides cannot be disposed of in standard aqueous waste

streams due to environmental toxicity. They must be chemically neutralized. Sodium thiosulfate

( Na2​S2​O3​) is the optimal quenching agent because the thiosulfate anion is a highly

polarizable, "soft" nucleophile that rapidly and irreversibly attacks the strained epoxide ring

under mild conditions, outcompeting biological nucleophiles[3].

Step-by-Step Methodology:

Termination: Once the desired conjugation time is reached, halt the reaction by adding a 10-

fold molar excess (relative to the initial epoxide concentration) of 0.5 M Sodium Thiosulfate.

Neutralization: Incubate the mixture at room temperature for 30 minutes. The thiosulfate will

quantitatively open any remaining oxirane rings.

Purification: Remove the neutralized adducts and excess salts via dialysis (using an

appropriately sized MWCO membrane) against 1X PBS (pH 7.4) for 24 hours, with at least

three buffer exchanges.
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Caption: Standard operating procedure for the chemical quenching of unreacted epoxides

using sodium thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b053745/docs#technical-whitepaper-safety-data-
guide-2-3-2-hydroxyethyl-oxiran-2-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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